Cas no 2580100-41-8 (methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate)

• Product Name: methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate
• CAS No: 2580100-41-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5656676
• PubChem ID: 165886123
• Update Time: 2025-05-22

methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]propanoate
• 2580100-41-8
• EN300-27724412
• methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate

• Inchi： 1S/C9H17NO3/c1-9(2)10-7(6-13-9)4-5-8(11)12-3/h7,10H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： BPJVJVCQZXVAKL-SSDOTTSWSA-N
• SMILES： O1C[C@@H](CCC(=O)OC)NC1(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate

Methyl 3-(4R)-2,2-Dimethyl-1,3-Oxazolidin-4-Ylpropanoate: A Comprehensive Overview

Methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate (CAS No. 2580100-41-8) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are widely studied for their versatile applications in drug design and synthesis. The oxazolidinone ring system is particularly valuable due to its ability to act as a bioisostere for other heterocyclic structures, making it a key component in the development of novel therapeutic agents.

The methyl ester functionality in this compound adds to its versatility, as esters are commonly used in drug delivery systems to enhance bioavailability and stability. Recent studies have highlighted the potential of methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate in the design of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The chirality at the 4R position of the oxazolidinone ring is particularly important for ensuring proper stereochemical interactions with target enzymes.

One of the most notable advancements involving this compound is its role in the development of peptidomimetic agents. These agents mimic the structure and function of peptides but are more stable and less prone to enzymatic degradation. By incorporating methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate, researchers have been able to create peptidomimetics that exhibit enhanced potency and selectivity against various therapeutic targets.

Recent research has also explored the use of this compound in the synthesis of β-lactam antibiotics, where the oxazolidinone ring serves as a scaffold for constructing complex molecular architectures. The dimethyl substitution on the oxazolidinone ring contributes to its stability and enhances its ability to form hydrogen bonds with target molecules, making it an ideal building block for drug discovery.

In addition to its pharmacological applications, methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate has shown promise in materials science. Its unique chemical properties make it a candidate for use in polymer synthesis and as a precursor for advanced materials with tailored mechanical and thermal properties.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications.

Looking ahead, the continued exploration of methyl 3-(4R)-2,2-dimethyl-1,3-oxazolidin-4-ylpropanoate is expected to yield new insights into its potential uses in medicine and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing some of the most pressing challenges in modern chemistry.